![molecular formula C18H17BrO3 B4764932 4-[2-(2-allylphenoxy)ethoxy]-3-bromobenzaldehyde](/img/structure/B4764932.png)
4-[2-(2-allylphenoxy)ethoxy]-3-bromobenzaldehyde
Overview
Description
4-[2-(2-allylphenoxy)ethoxy]-3-bromobenzaldehyde, also known as ABE-3B, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-[2-(2-allylphenoxy)ethoxy]-3-bromobenzaldehyde involves the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. 4-[2-(2-allylphenoxy)ethoxy]-3-bromobenzaldehyde has been shown to induce apoptosis by activating caspase-3 and caspase-9, and inhibiting Bcl-2 expression. 4-[2-(2-allylphenoxy)ethoxy]-3-bromobenzaldehyde also inhibits angiogenesis by downregulating VEGF expression and inhibiting the phosphorylation of VEGFR2.
Biochemical and Physiological Effects:
4-[2-(2-allylphenoxy)ethoxy]-3-bromobenzaldehyde has been found to have various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and inhibition of angiogenesis. 4-[2-(2-allylphenoxy)ethoxy]-3-bromobenzaldehyde has also been shown to have good biocompatibility and low toxicity.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[2-(2-allylphenoxy)ethoxy]-3-bromobenzaldehyde is its potential as a building block for the synthesis of functional materials with controlled release properties. 4-[2-(2-allylphenoxy)ethoxy]-3-bromobenzaldehyde also has good biocompatibility and low toxicity, making it a promising candidate for drug delivery systems. However, one of the limitations of 4-[2-(2-allylphenoxy)ethoxy]-3-bromobenzaldehyde is its relatively high cost compared to other similar compounds.
Future Directions
There are several future directions for the research and development of 4-[2-(2-allylphenoxy)ethoxy]-3-bromobenzaldehyde. One direction is to further investigate its potential as a cancer treatment agent and to explore its mechanism of action in more detail. Another direction is to explore its potential as a building block for the synthesis of functional materials with controlled release properties. Additionally, further research can be done to optimize the synthesis method of 4-[2-(2-allylphenoxy)ethoxy]-3-bromobenzaldehyde to reduce its cost and increase its yield.
Scientific Research Applications
4-[2-(2-allylphenoxy)ethoxy]-3-bromobenzaldehyde has been found to have potential applications in various scientific research areas, including cancer treatment, drug delivery systems, and organic light-emitting diodes (OLEDs). In cancer treatment, 4-[2-(2-allylphenoxy)ethoxy]-3-bromobenzaldehyde has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In drug delivery systems, 4-[2-(2-allylphenoxy)ethoxy]-3-bromobenzaldehyde can be used as a building block for the synthesis of functional materials with controlled release properties. In OLEDs, 4-[2-(2-allylphenoxy)ethoxy]-3-bromobenzaldehyde can be used as a blue emitter due to its high quantum yield and good thermal stability.
properties
IUPAC Name |
3-bromo-4-[2-(2-prop-2-enylphenoxy)ethoxy]benzaldehyde | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17BrO3/c1-2-5-15-6-3-4-7-17(15)21-10-11-22-18-9-8-14(13-20)12-16(18)19/h2-4,6-9,12-13H,1,5,10-11H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKXYVEWRAGXFHQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC1=CC=CC=C1OCCOC2=C(C=C(C=C2)C=O)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17BrO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-4-[2-(2-prop-2-enylphenoxy)ethoxy]benzaldehyde |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.